Cas no 160191-48-0 (Benzoic acid, 2-iodo-4,6-dimethoxy-, methyl ester)

Benzoic acid, 2-iodo-4,6-dimethoxy-, methyl ester is a specialized organic compound featuring a benzoic acid core substituted with iodine at the 2-position and methoxy groups at the 4- and 6-positions, esterified with a methyl group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions and as a building block for pharmaceuticals or agrochemicals. The iodine substituent enhances its utility in palladium-catalyzed transformations, while the dimethoxy groups contribute to electronic modulation and solubility. Its stability and well-defined reactivity profile make it a reliable intermediate for targeted synthesis applications.

Benzoic acid, 2-iodo-4,6-dimethoxy-, methyl ester structure

160191-48-0 structure

Product Name:Benzoic acid, 2-iodo-4,6-dimethoxy-, methyl ester

CAS No:160191-48-0

MF:C₁₀H₁₁IO₄

MW:322.096415758133

CID:3804080

PubChem ID:11347820

Update Time:2025-05-28

Benzoic acid, 2-iodo-4,6-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-iodo-4,6-dimethoxy-, methyl ester
- 160191-48-0
- Methyl 2-iodo-4,6-dimethoxybenzoate
- Inchi： 1S/C10H11IO4/c1-13-6-4-7(11)9(10(12)15-3)8(5-6)14-2/h4-5H,1-3H3
- InChI Key： ORJYJNWUPXZGNF-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=C(OC)C=C(OC)C=C1I

Computed Properties

Exact Mass: 321.97021Da
Monoisotopic Mass: 321.97021Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 44.8Å²

Benzoic acid, 2-iodo-4,6-dimethoxy-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015015613-250mg	Methyl 2,4-dimethoxy-6-iodobenzoate	160191-48-0	97%	250mg	$489.60	2023-02-28
Alichem	A015015613-500mg	Methyl 2,4-dimethoxy-6-iodobenzoate	160191-48-0	97%	500mg	$831.30	2023-02-28
Alichem	A015015613-1g	Methyl 2,4-dimethoxy-6-iodobenzoate	160191-48-0	97%	1g	$1,490.00	2023-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00748426-1g	Methyl 2-iodo-4,6-dimethoxybenzoate	160191-48-0	95+%	1g	￥4221.0	2023-02-23